Cas no 1797292-78-4 (5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine)

• Product Name: 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine
• CAS No: 1797292-78-4
• MF: C₁₈H₂₂FN₅O₂S
• MW: 391.462985515594
• CID: 5802712
• PubChem ID: 71807530
• Update Time: 2025-06-25

5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-3-pyrrolidin-1-ylpyridazine
• 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine
• AKOS024561265
• F6438-1562
• 1797292-78-4
• 5-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine

• Inchi： 1S/C18H22FN5O2S/c19-16-5-1-2-6-17(16)27(25,26)24-11-9-22(10-12-24)15-13-18(21-20-14-15)23-7-3-4-8-23/h1-2,5-6,13-14H,3-4,7-12H2
• InChI Key： KERSYIAZGYMBRR-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NN=CC(N2CCN(S(C3=CC=CC=C3F)(=O)=O)CC2)=C1

Computed Properties

• Exact Mass: 391.14782430g/mol
• Monoisotopic Mass: 391.14782430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78Ų

Additional information on 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine

5-[4-(2-Fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine: A Comprehensive Overview

5-[4-(2-Fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine, a compound with the CAS number 1797292-78-4, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential biological activities. This compound is a derivative of pyridazine, a six-membered aromatic heterocycle, which is known for its stability and versatility in various chemical reactions. The presence of a piperazine ring and a pyrrolidine substituent further enhances its structural complexity, making it an intriguing subject for both academic and industrial research.

The molecular structure of 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine is characterized by a pyridazine core with two substituents: a piperazine group at the 5-position and a pyrrolidine group at the 3-position. The piperazine ring is further substituted with a 2-fluorobenzenesulfonyl group, which introduces electron-withdrawing effects and increases the compound's lipophilicity. This combination of structural elements contributes to its potential as a modulator of various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted its role in inhibiting certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

One of the key aspects of this compound is its synthetic accessibility. Researchers have developed efficient routes to synthesize 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine, often utilizing Suzuki-Miyaura coupling reactions or other cross-coupling methodologies. These methods not only ensure high yields but also allow for the incorporation of diverse substituents, enabling the exploration of structure-activity relationships (SARs). The ability to modify the substituents on the pyridazine ring has been instrumental in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

In terms of physical properties, 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine exhibits moderate solubility in organic solvents, which is advantageous for its use in various chemical assays and biological tests. Its thermal stability is also noteworthy, allowing it to be handled under standard laboratory conditions without decomposition. These properties make it suitable for both in vitro and in vivo studies, where understanding its interaction with biological systems is crucial.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). Additionally, it has shown potential as an antagonist for certain GPCRs, which are implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's versatility as a lead molecule in drug discovery programs targeting diverse therapeutic areas.

Recent advancements in computational chemistry have further enhanced our understanding of 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine's interactions with biological targets. Molecular docking studies have revealed that the compound binds effectively to the active sites of several enzymes, suggesting that its rigid structure plays a critical role in stabilizing these interactions. Furthermore, machine learning algorithms have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties, providing valuable insights into its pharmacokinetic profile.

In conclusion, 5-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-3-(pyrrolidin-1-yl)pyridazine